Cas no 123926-55-6 (1-Penten-4-yn-3-ol,5-(1-methylcyclopropyl)-)

1-Penten-4-yn-3-ol,5-(1-methylcyclopropyl)- structure
123926-55-6 structure
Product Name:1-Penten-4-yn-3-ol,5-(1-methylcyclopropyl)-
CAS No:123926-55-6
MF:C9H12O
MW:136.190982818604
CID:103957
PubChem ID:19744743
Update Time:2025-04-18

1-Penten-4-yn-3-ol,5-(1-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Penten-4-yn-3-ol,5-(1-methylcyclopropyl)-
    • 1-Penten-4-yn-3-ol, 5-(1-methylcyclopropyl)- (9CI)
    • 5-(1-methylcyclopropyl)pent-1-en-4-yn-3-ol
    • SCHEMBL9454063
    • 123926-55-6
    • Inchi: 1S/C9H12O/c1-3-8(10)4-5-9(2)6-7-9/h3,8,10H,1,6-7H2,2H3
    • InChI Key: UVMSQOZKBGQDDJ-UHFFFAOYSA-N
    • SMILES: OC(C=C)C#CC1(C)CC1

Computed Properties

  • Exact Mass: 136.08886
  • Monoisotopic Mass: 136.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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